5-Thiazolecarbonitrile, 4-amino-2-(methylsulfonyl)-

• IUPAC Name: 4-amino-2-methylsulfonyl-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C5H5N3O2S2/c1-12(9,10)5-8-4(7)3(2-6)11-5/h7H2,1H3
• InChI Key: RZWXHRMDLSFFLO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC(=C(S1)C#N)N
• Molecular Formula: C5H5N3O2S2
• Molecular Weight: 203.2 g/mol

Description

5-Thiazolecarbonitrile, 4-amino-2-(methylsulfonyl)- is a chemical compound with a variety of properties. It is often used in various chemical reactions and has a unique molecular structure.

Molecular Structure Analysis

The molecular structure of 5-Thiazolecarbonitrile, 4-amino-2-(methylsulfonyl)- is unique and complex. It has a molecular weight of 203.242. The structure can be viewed using specific software.

Physical And Chemical Properties Analysis

5-Thiazolecarbonitrile, 4-amino-2-(methylsulfonyl)- has a variety of physical and chemical properties. It has a specific melting point and boiling point. The density, molecular formula, and molecular weight are also known.

Synthesis routes and methods I

Procedure details

2.7 g (15.8 mmol) of 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carbonitrile were dissolved in 500 ml of dichloromethane, and 12 g (34.7 mmol) of 50% strength 3-chloroperbenzoic acid were added. The mixture was stirred at RT for 30 min. 6 ml of DMSO were added, and the reaction mixture was washed with saturated sodium bicarbonate solution and water. The organic phase was dried over magnesium sulfate and concentrated on a rotary evaporator. This gave 2.2 g (46% of theory) of the product as a solid.

Synthesis routes and methods II

Procedure details

2.7 g (15.77 mmol) of 4-amino-2-(methylthio)-1,3-thiazole-5-carbonitrile were dissolved in 200 ml of dichloromethane, and 11.97 g (34.7 mmol) of 3-chloroperbenzoic acid were added. The mixture was stirred at RT for 30 min, 6 ml of DMSO and then saturated aqueous sodium bicarbonate solution were then added and the mixture was extracted three times with dichloromethane. The organic phase was dried over magnesium sulfate giving, after removal of the solvent, 2.22 g (46% of theory) of the product as an oil which was used without further purifications.